89-05-4

Pyromellitic acid

In Stock

• CAS RN:
• 89-05-4

• Formula:
• C10H6O8

• InChI:
• InChI=1S/C10H6O8/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18)

• InChIKey:
• CYIDZMCFTVVTJO-UHFFFAOYSA-N

• Pyromellitic acid is a tetracarboxylic acid that is benzene substituted by four carboxy groups at positions 1, 2, 4 and 5 respectively. It is a member of benzoic acids and a tetracarboxylic acid.

Ethyl 4-(dimethylcarbamoylamino)benzoate

In Stock

• CAS RN:
• 92789-05-4

• Formula:
• C12H16N2O3

• InChI:
• InChI=1S/C12H16N2O3/c1-4-17-11(15)9-5-7-10(8-6-9)13-12(16)14(2)3/h5-8H,4H2,1-3H3,(H,13,16)

• InChIKey:
• WRFWYNWBLUNSQL-UHFFFAOYSA-N

• Ethyl 4-(dimethylcarbamoylamino)benzoate is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.271. The purity is usually 95%.

n-Hexyl anthranilate

In Stock

• CAS RN:
• 18189-05-4

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c1-2-3-4-7-10-16-13(15)11-8-5-6-9-12(11)14/h5-6,8-9H,2-4,7,10,14H2,1H3

• InChIKey:
• YMQOKTHPONOAKK-UHFFFAOYSA-N

• N-Hexyl anthranilate is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.

4-(1H-indol-2-yl)aniline

In Stock

• CAS RN:
• 21889-05-4

• Formula:
• C14H12N2

• InChI:
• InChI=1S/C14H12N2/c15-12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)16-14/h1-9,16H,15H2

• InChIKey:
• BBYJHUAEFSHMHU-UHFFFAOYSA-N

• 4-(1H-indol-2-yl)aniline is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.

6-Chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxychromen-2-one

In Stock

• CAS RN:
• 877789-05-4

• Formula:
• C20H18ClFN2O3

• InChI:
• InChI=1S/C20H18ClFN2O3/c21-17-10-16-13(9-20(26)27-19(16)11-18(17)25)12-23-5-7-24(8-6-23)15-3-1-14(22)2-4-15/h1-4,9-11,25H,5-8,12H2

• InChIKey:
• VNVJZZDWLDQIDT-UHFFFAOYSA-N

• 6-Chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxychromen-2-one is a useful research compound. Its molecular formula is C20H18ClFN2O3 and its molecular weight is 388.82. The purity is usually 95%.

N-(4-ethylphenyl)-2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)acetamide

In Stock

• CAS RN:
• 893789-05-4

• Formula:
• C30H33N3O4

• InChI:
• InChI=1S/C30H33N3O4/c1-5-20-7-11-24(12-8-20)31-18-23-15-22-16-27(36-3)28(37-4)17-26(22)33(30(23)35)19-29(34)32-25-13-9-21(6-2)10-14-25/h7-17,31H,5-6,18-19H2,1-4H3,(H,32,34)

• InChIKey:
• JLXSQKDIBKLPRT-UHFFFAOYSA-N

• N-(4-ethylphenyl)-2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C30H33N3O4 and its molecular weight is 499.611. The purity is usually 95%.

4'-Bromo-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898789-05-4

• Formula:
• C15H12BrFO

• InChI:
• InChI=1S/C15H12BrFO/c16-13-7-5-12(6-8-13)15(18)9-4-11-2-1-3-14(17)10-11/h1-3,5-8,10H,4,9H2

• InChIKey:
• WLVJXTFCCNBFAW-UHFFFAOYSA-N

• 4'-Bromo-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H12BrFO and its molecular weight is 307.16 g/mol. The purity is usually 95%.

(2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3(2H)-one

In Stock

• CAS RN:
• 929489-05-4

• Formula:
• C22H18BrNO5

• InChI:
• InChI=1S/C22H18BrNO5/c23-14-1-4-19-13(9-14)10-15(28-19)11-20-21(26)16-2-3-18(25)17(22(16)29-20)12-24-5-7-27-8-6-24/h1-4,9-11,25H,5-8,12H2/b20-11-

• InChIKey:
• XPPAXWUTDVSTOC-JAIQZWGSSA-N

• (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H18BrNO5 and its molecular weight is 456.292. The purity is usually 95%.

7-Chloro-2,2,4,5-tetramethyl-2,3-dihydro-1-benzofuran

• CAS RN:
• 157189-05-4

• Formula:
• C12H15ClO

• InChI:
• InChI=1S/C12H15ClO/c1-7-5-10(13)11-9(8(7)2)6-12(3,4)14-11/h5H,6H2,1-4H3

• InChIKey:
• RUYCTZBIGHPSOX-UHFFFAOYSA-N

• 7-Chloro-2,2,4,5-tetramethyl-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C12H15ClO and its molecular weight is 210.70 g/mol. The purity is usually 95%.

aflatoxin 495

• CAS RN:
• 102489-05-4

• Formula:
• C18H41NO

• Aflatoxin 495, also known as Aflatoxin 495, is a useful research compound. Its molecular formula is C18H41NO. The purity is usually 95%.

rab7 protein

• CAS RN:
• 152989-05-4

• Formula:
• C10H9NO

• Rab7 protein, also known as Rab7 protein, is a useful research compound. Its molecular formula is C10H9NO. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide

Usually In Stock

• CAS RN:
• 2379989-05-4

• Formula:
• C22H21N3O4S

• InChI:
• InChI=1S/C22H21N3O4S/c1-14-4-5-17(10-19(14)25-7-2-3-20(25)26)24-22(28)21(27)23-11-18-9-16(13-30-18)15-6-8-29-12-15/h4-6,8-10,12-13H,2-3,7,11H2,1H3,(H,23,27)(H,24,28)

• InChIKey:
• FNOPWAFTUQIFAZ-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide is a useful research compound. Its molecular formula is C22H21N3O4S and its molecular weight is 423.49. The purity is usually 95%.

(2,6-Difluoro-3-iodophenyl)(methyl)sulfane

In Stock

• CAS RN:
• 2484889-05-4

• Formula:
• C7H5F2IS

• InChI:
• InChI=1S/C7H5F2IS/c1-11-7-4(8)2-3-5(10)6(7)9/h2-3H,1H3

• InChIKey:
• BIFIAHOZKCZMNK-UHFFFAOYSA-N

• (2,6-Difluoro-3-iodophenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C7H5F2IS and its molecular weight is 286.08 g/mol. The purity is usually 95%.

2-(Azido-PEG3-amido)-1,3-bis(carboxylethoxy)propane

In Stock

• CAS RN:
• 2086689-05-4

• Formula:
• C18H32N4O10

• InChI:
• InChI=1S/C18H32N4O10/c19-22-20-4-8-29-10-12-30-11-9-28-5-1-16(23)21-15(13-31-6-2-17(24)25)14-32-7-3-18(26)27/h15H,1-14H2,(H,21,23)(H,24,25)(H,26,27)

• InChIKey:
• NIEBYMXGDWQDQN-UHFFFAOYSA-N

• 2-(Azido-PEG3-amido)-1,3-bis(carboxylethoxy)propane is a branched PEG derivative with a terminal azide group and two terminal carbozylic acids. The azide group enables PEGylation via Click Chemistry. The terminal carboxylic acids can be reacted with primary amino groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond.